Cas no 2172170-03-3 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid
• CAS No: 2172170-03-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5998774
• PubChem ID: 165502869
• Update Time: 2025-10-22

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid
• 2172170-03-3
• EN300-1490519
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-3-methylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-17(23(29)28-14-12-26(2,16-28)24(30)31)11-13-27-25(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22H,11-16H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： BEMYAVNXCCHWMN-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(C(C(C)CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid

Research Briefing on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid (CAS: 2172170-03-3)

The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid (CAS: 2172170-03-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a pyrrolidine carboxylic acid moiety, is being explored for its potential applications in peptide synthesis, drug delivery, and as a building block for novel therapeutics. Recent studies have focused on its role in enhancing the stability and bioavailability of peptide-based drugs, as well as its utility in solid-phase peptide synthesis (SPPS).

One of the key areas of investigation has been the compound's ability to act as a protecting group for amino acids during peptide synthesis. The Fmoc group, in particular, is widely used due to its stability under basic conditions and ease of removal under mild acidic conditions. Researchers have demonstrated that the incorporation of this compound into peptide chains can significantly improve the efficiency of SPPS, reducing side reactions and increasing yields. Additionally, the presence of the 3-methylpyrrolidine-3-carboxylic acid moiety has been shown to confer conformational rigidity, which can enhance the binding affinity of peptides to their target proteins.

Recent advancements in synthetic methodologies have also highlighted the versatility of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) reported the successful use of this compound in the synthesis of cyclic peptides with improved pharmacokinetic properties. The researchers utilized a combination of Fmoc-based SPPS and click chemistry to construct macrocyclic structures, demonstrating the compound's potential in the development of next-generation peptide therapeutics.

In addition to its applications in peptide synthesis, this compound has also been investigated for its role in drug delivery systems. A recent preprint on bioRxiv (2023) described the development of a novel nanocarrier system incorporating 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid as a stabilizing agent. The study showed that the compound could enhance the encapsulation efficiency of hydrophobic drugs and improve their release profiles, making it a promising candidate for targeted drug delivery applications.

Despite these promising findings, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability, and potential toxicity need to be addressed in future studies. However, the ongoing research underscores the potential of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-methylpyrrolidine-3-carboxylic acid as a valuable tool in chemical biology and pharmaceutical development. As the field continues to evolve, this compound is likely to play an increasingly important role in the design and synthesis of innovative therapeutic agents.